4,4'-Methanediylbis(2-nitrophenol)

• CAS No.: 52751-61-8
• Molecular Formula: C13H10N2O6
• Molecular Weight: 290.23 g/mol
• IUPAC Name: 4-[(4-hydroxy-3-nitrophenyl)methyl]-2-nitrophenol
• InChI: InChI=1S/C13H10N2O6/c16-12-3-1-8(6-10(12)14(18)19)5-9-2-4-13(17)11(7-9)15(20)21/h1-4,6-7,16-17H,5H2
• InChI Key: DTOMAXGIWFLDMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC2=CC(=C(C=C2)O)[N+](=O)[O-])[N+](=O)[O-])O

Description

Its structure confers unique chemical properties, including strong acidity due to the electron-withdrawing nitro groups and phenolic hydroxyls. The nitro groups enhance thermal stability and reactivity, making it suitable for specialized industrial uses, though its environmental and health hazards necessitate careful regulation .

Comparison with Similar Compounds

Structural and Chemical Properties

Table 1: Key Properties of 4,4'-Methanediylbis(2-nitrophenol) and Analogues

Compound	Molecular Formula	Key Substituents	Acidity (pKa)	Thermal Stability
4,4'-Methanediylbis(2-nitrophenol)	C₁₃H₁₀N₂O₆	-NO₂, -OH	~7-9 (estimated)*	High
2-Nitrophenol	C₆H₅NO₃	-NO₂ (ortho), -OH	7.2	Moderate
4-Nitrophenol	C₆H₅NO₃	-NO₂ (para), -OH	7.1	Moderate
4,4'-Methylenebis(2-chloroaniline)	C₁₃H₁₂Cl₂N₂	-Cl, -NH₂	N/A	High
Bisphenol A	C₁₅H₁₆O₂	-CH₃, -OH	~10.3	Moderate

*Estimated based on titration behavior of phenolic groups in related compounds .

Key Observations :

• Acidity: The nitro groups in 4,4'-Methanediylbis(2-nitrophenol) enhance acidity compared to non-nitro analogues like bisphenol A. Its two phenolic groups may exhibit stepwise deprotonation, similar to 4,4'-dimethylsilyl derivatives .
• Thermal Stability : Nitroaromatics generally exhibit higher thermal stability than chlorinated or methyl-substituted compounds, as seen in MDI-based polyurethanes .

Environmental and Toxicological Profiles

Table 2: Regulatory and Environmental Data

Compound	EPCRA Section 313 Threshold (lbs/year)	Biodegradability	Toxicity Class
4,4'-Methanediylbis(2-nitrophenol)	Likely regulated (similar to 2-nitrophenol)	Likely persistent*	High (potential carcinogen)
2-Nitrophenol	1.0	Mineralized anaerobically	Moderate
4-Nitrophenol	1.0	Partial biotransformation	High
4,4'-Methylenebis(2-chloroaniline)	0.1	Not reported	High (carcinogenic)

*Inferred from structural similarity to dinitrophenols, which resist degradation .

Key Observations :

• Toxicity: Nitroaromatics like 4,4'-Methanediylbis(2-nitrophenol) are likely classified as hazardous due to structural similarities to 2-nitrophenol and 4-nitrophenol, which are regulated under EPCRA .
• Biodegradation: Unlike mono-nitrophenols (e.g., 2-nitrophenol), methylenebis derivatives may persist in anaerobic environments due to steric hindrance from the bridging group .